![molecular formula C17H16ClN3O2S B2464730 N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((furan-2-ylmethyl)amino)acetamide CAS No. 854004-20-9](/img/structure/B2464730.png)
N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((furan-2-ylmethyl)amino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((furan-2-ylmethyl)amino)acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential therapeutic properties and has been studied extensively in recent years.
Scientific Research Applications
1. Structural Analysis and Metabolic Stability
The research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors showcases the exploration of heterocyclic compounds to improve metabolic stability. While the compound directly mentioned doesn't appear in the retrieved studies, the structural investigation of similar compounds highlights the significance of heterocyclic analogs in enhancing metabolic profiles, suggesting potential utility in designing more stable and effective therapeutic agents (Stec et al., 2011).
2. Carcinogenicity Studies
The evaluation of carcinogenic potential in compounds with heterocyclic substituents, such as the studies on 5-nitrofurans, emphasizes the importance of chemical structure in determining health risks. Although not directly related to the specific compound , this research area underlines the critical need for understanding the carcinogenic properties of chemically similar compounds, which could inform safety assessments of related substances (Cohen et al., 1975).
3. Crystallographic Studies
Investigations into the crystal structures of related N-aryl-2-chloroacetamide derivatives provide insight into the molecular configurations and intermolecular interactions that could influence the biological activity and stability of similar compounds. These studies are essential for drug design, offering a foundation for modifying chemical structures to achieve desired therapeutic effects (Boechat et al., 2011).
4. Synthesis and Pharmacological Activities
Research into thiazolopyrimidine derivatives, including the synthesis and evaluation of their antinociceptive and anti-inflammatory properties, demonstrates the broad potential of thiazole-based compounds in medicinal chemistry. These findings suggest that derivatives of N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((furan-2-ylmethyl)amino)acetamide could be explored for similar pharmacological activities, highlighting the versatility of thiazole compounds in drug development (Selvam et al., 2012).
Properties
IUPAC Name |
N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(furan-2-ylmethylamino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O2S/c18-13-5-3-12(4-6-13)8-15-10-20-17(24-15)21-16(22)11-19-9-14-2-1-7-23-14/h1-7,10,19H,8-9,11H2,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISKQPQWGYRQVJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNCC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.